4-[2-({2-[(2-fluorophenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]-N-(2-thienylmethyl)benzamide

• IUPAC Name: 4-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H19FN4O2S2/c24-19-5-1-2-6-20(19)27-21(29)15-32-23-25-11-12-28(23)17-9-7-16(8-10-17)22(30)26-14-18-4-3-13-31-18/h1-13H,14-15H2,(H,26,30)(H,27,29)
• InChI Key: WWGLJXIGFTWQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CS4)F
• Molecular Formula: C23H19FN4O2S2
• Molecular Weight: 466.6 g/mol

Description

The compound is also known as CRL-40,940, flmodafinil, bisfluoromodafinil, and lauflumide. It is a bisfluoro analog of modafinil and is a eugeroic as well as a weak dopamine reuptake inhibitor. Its inventors claim that it is more effective than modafinil and adrafinil, with fewer side effects.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR, and elemental).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a boiling point of 406.2±30.0 °C and a density of 1.290±0.06 g/cm3.

Scientific Research Applications

Anti-inflammatory and Analgesic Properties

Compounds with 4,5-diaryl-2-(substituted thio)-1H-imidazoles structure have been synthesized and evaluated for anti-inflammatory and analgesic activities, showing potential as more potent alternatives to traditional drugs like phenylbutazone and indomethacin. This suggests a possible application of our compound in the treatment of arthritis and pain management (Sharpe et al., 1985).

Antipsychotic Agents

The synthesis and dopamine D2 receptor binding of 2-phenyl-4-(aminomethyl)imidazoles have been studied, indicating potential use in developing new antipsychotic medications (Thurkauf et al., 1995).

Antiproliferative and DNA Binding

Novel amidino substituted benzimidazole and benzothiazole benzo[b]thieno-2-carboxamides have shown moderate antiproliferative activities against human cancer cell lines, suggesting a role in cancer therapy (Cindrić et al., 2017).

Antimicrobial Activity

The synthesis of fluorinated benzothiazolo imidazole compounds has been explored, with some compounds displaying promising anti-microbial activity. This indicates potential applications in addressing microbial infections (Sathe et al., 2011).

Antiallergy Agents

N-(4-substituted-thiazolyl)oxamic acid derivatives have been synthesized and tested for antiallergy activity, showing significant potency in comparison to disodium cromoglycate. This suggests potential use in treating allergy-related conditions (Hargrave et al., 1983).

Mechanism of Action

As a eugeroic and a weak dopamine reuptake inhibitor, this compound likely promotes wakefulness and alertness by inhibiting the reuptake of dopamine, thereby increasing its availability in the brain.

Future Directions

The compound was patented in 2013, and pre-clinical trials have been underway since December 2015. This suggests ongoing research and potential future developments in its use and application.